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Compound of Interest

Compound Name: Auroxanthin

Cat. No.: B1253456

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of auroxanthin, a tetraterpenoid
carotenoid. It details its chemical structure, functional groups, physicochemical and
spectroscopic properties, and methods for its isolation and analysis. Furthermore, this
document explores its biosynthetic origins and its role as a bioactive compound, offering
insights for its potential applications in research and drug development.

Chemical Structure and Functional Groups

Auroxanthin is a xanthophyll, an oxygenated derivative of carotenes. Its chemical structure is
characterized by a long polyene chain, which is responsible for its light-absorbing properties,
and terminal furanoid rings.

The fundamental chemical identity of auroxanthin is as follows:
e Molecular Formula: CaoHs604[1][2]

« IUPAC Name: (6S,7aR)-2-[(2E,4E,6E,8E,10E,12E,14E)-15-[(6S,7aR)-6-hydroxy-4,4,7a-
trimethyl-2,5,6,7-tetrahydro-1-benzofuran-2-yl]-6,11-dimethylhexadeca-2,4,6,8,10,12,14-
heptaen-2-yl]-4,4,7a-trimethyl-2,5,6,7-tetrahydro-1-benzofuran-6-ol[1]
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e Synonyms: (3S,5R,8RS,3'S,5'R,8'RS)-5,8:5",8'-Diepoxy-5,8,5',8'-tetrahydro-beta,beta-
carotene-3,3'-diol[1]

The molecule's bioactivity and chemical properties are dictated by its array of functional
groups.[2] These include:

Polyene Chain: A conjugated system of double bonds that is characteristic of carotenoids
and is the primary chromophore.

o Hydroxyl Groups (-OH): Two secondary hydroxyl groups are present, contributing to the
polarity of the molecule and its classification as a xanthophyll.

o Furanoid Ether Linkages (C-O-C): Two five-membered furanoid rings are formed through the
intramolecular rearrangement of epoxide groups, a key structural feature of auroxanthin.[2]

o Methyl Groups (-CHs): Multiple methyl groups are attached along the polyene chain and the
terminal rings.
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Functional Groups

Hydroxyl (-OH) Furanoid Ether Polyene Chain
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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